2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H14FN3O2/c18-13-6-4-12(5-7-13)16-9-15(21-23-16)10-17(22)20-11-14-3-1-2-8-19-14/h1-9H,10-11H2,(H,20,22)
• InChI Key: SPBYQBQKBXYIJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(pyridin-2-ylmethyl)acetamide, also known as Compound X, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Drug Metabolism and Pharmacokinetics

Compounds like "2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(pyridin-2-ylmethyl)acetamide" are often subjects of pharmacokinetic and pharmacodynamic studies to understand their metabolism, absorption, distribution, and excretion in biological systems. For instance, studies on similar compounds, such as N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), have provided insights into their metabolism and disposition in humans. These studies are crucial for developing new drugs, as they help determine the dosage, potential interactions with other substances, and the most effective route of administration (Renzulli, Nash, Wright, et al., 2011).

Therapeutic Applications and Efficacy

Research into compounds with structural similarities to "this compound" often focuses on their therapeutic potential for treating various diseases. For example, the efficacy of flupirtine, an analog compound, in managing cancer pain has been evaluated, suggesting potential applications of similar compounds in pain management and possibly other therapeutic areas (Scheef & Wolf-Gruber, 1985).

Safety, Side Effects, and Toxicology

Safety and toxicological studies are essential aspects of the research on new chemical entities. Compounds structurally related to "this compound" undergo rigorous evaluations to assess their safety profile, potential side effects, and toxicity. These studies help in identifying any adverse effects that might limit the compound's therapeutic use or require mitigation strategies during drug development.

Molecular Imaging and Diagnostics

Some compounds are investigated for their utility in molecular imaging and diagnostics. For instance, radiolabeled compounds are used in PET imaging to study receptor binding and brain activity, providing valuable insights into the brain's biochemical processes and potential applications in diagnosing neurological disorders (Bottlaender et al., 2003).